N-(4-amino-2-((2-((5-ethyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H15N7O3S3/c1-2-9-21-22-15(28-9)17-8(23)6-27-14-19-11(16)10(13(25)20-14)18-12(24)7-4-3-5-26-7/h3-5H,2,6H2,1H3,(H,18,24)(H,17,22,23)(H3,16,19,20,25)
• InChI Key: ZYJRPWSNZGDXKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N
• Molecular Formula: C15H15N7O3S3
• Molecular Weight: 437.5 g/mol

Description

N-(4-amino-2-((2-((5-ethyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H15N7O3S3 and its molecular weight is 437.51. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((2-((5-ethyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((2-((5-ethyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The compound of interest is related to various synthesized molecules with potential biological activities. One such study involved the microwave-assisted synthesis of hybrid molecules containing different acid moieties and their investigation for antimicrobial, antilipase, and antiurease activities. Some compounds exhibited moderate antimicrobial activity against tested microorganisms, with two compounds showing antiurease activity and four displaying antilipase activity (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Novel Transformations for Thienopyrimidine Synthesis

Research on transformations of the amino and carbonyl/nitrile groups in thiophenes for thienopyrimidine synthesis highlights innovative approaches. One study explored novel transformations, leading to the synthesis of various derivatives including thieno[3,2-e][1,2,3]triazolo[1,5-a]pyrimidines and 2-(5-amino-1H-1,2,3-triazol-1-yl)thiophenes. These derivatives were synthesized using anionic domino reactions, showcasing the chemical versatility and potential for creating biologically active compounds (Pokhodylo, Shyyka, Savka, & Obushak, 2010).

Antimicrobial and Antibacterial Drug Synthesis

Another study focused on the synthesis of new antibiotic and antibacterial drugs using 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide. This compound was reacted with various agents to yield pyrimidinone derivatives, which were then tested for antibiotic and antibacterial activities against Gram-positive and Gram-negative bacteria. The research emphasizes the importance of synthesizing new compounds to combat microbial resistance and infections (Ahmed, 2007).

Molluscicidal Properties for Schistosomiasis Control

Exploring the potential of chemical compounds for controlling schistosomiasis, a study synthesized derivatives with molluscicidal properties against the intermediate host of schistosomiasis, B. alexandrina snails. This research represents an application of chemical synthesis in addressing public health concerns related to parasitic diseases (El-bayouki & Basyouni, 1988).